Cas no 40127-89-7 (3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide)

• Product Name: 3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide
• CAS No: 40127-89-7
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• MDL: MFCD00006123
• CID: 331679
• PubChem ID: 24853216
• Update Time: 2025-04-19

3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,3-amino-6-(chloromethyl)-, 4-oxide
• 2-AMINO-3-CYANO-5-CHLOROMETHYLPYRAZINE 1 OXIDE
• 3-AMINO-6-(CHLOROMETHYL)-2-PYRAZINECARBONITRILE 4-OXIDE
• 3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile-4-oxide
• 6-(chloromethyl)-4-hydroxy-3-iminopyrazine-2-carbonitrile
• 3-amino-6-chloromethyl-4-oxy-pyrazine-2-carbonitrile
• DTXSID10960565
• MFCD00006123
• EINECS 254-799-8
• FT-0639611
• A824925
• 2-Amino-3-cyano-5-chloromethylpyrazine-1-oxide
• 2-amino-5-(chloromethyl)-3-cyanopyrazine 1-oxide
• 3-Amino-6-chloromethyl-2-(pyrazin-4-oxide)carbonitrile
• 6-(chloromethyl)-4-hydroxy-3-imino-3,4-dihydropyrazine-2-carbonitrile
• 6-(chloromethyl)-4-hydroxy-3-imino-2-pyrazinecarbonitrile
• MOTPZQHCPMUIMZ-UHFFFAOYSA-N
• 3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide, 97%
• NS00057014
• 3-amino-6-chloromethyl-2-pyrazinecarbonitrile-4-oxide
• 40127-89-7
• Pyrazinecarbonitrile, 3-amino-6-(chloromethyl)-, 4-oxide
• AKOS024351480
• SCHEMBL2490318
• 3-azanylidene-6-(chloromethyl)-4-oxidanyl-pyrazine-2-carbonitrile
• 2-amino-5-(chloromethyl)-3-cyanopyrazin-1-ium-1-olate
• WFVMXQJFTZCDPJ-UHFFFAOYSA-N
• 2-Pyrazinecarbonitrile, 3-amino-6-(chloromethyl)-, 4-oxide
• DB-020390
• 3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide

• MDL： MFCD00006123
• Inchi： 1S/C6H5ClN4O/c7-1-4-3-11(12)6(9)5(2-8)10-4/h3,9,12H,1H2
• InChI Key： WFVMXQJFTZCDPJ-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C(C(C#N)=N1)=N)O

Computed Properties

• Exact Mass: 184.01500
• Monoisotopic Mass: 184.015189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 83.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.588
• Melting Point: 144-146 °C (lit.)
• Boiling Point: 594.424°C at 760 mmHg
• Flash Point: 313.297°C
• Refractive Index: 1.68
• Solubility: DMSO: soluble100mg/mL, clear, brown
• PSA: 88.16000
• LogP: 1.28398
• Solubility: Not determined

3-Amino-6-(chloromethyl)-2-pyrazinecarbonitrile 4-oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines